Cas no 101-18-8 (3-Hydroxydiphenylamine)

3-Hydroxydiphenylamine Properties

Names and Identifiers

• 3-Phenylaminophenol
• 3-Anilinophenol
• 3-(Phenylamino)-phenol
• 3-Hydroxy-N-phenylaniline
• 3-HYDROXYDIPHENYLAMINE
• m-Anilinophenol
• N-(3-Hydroxyphenyl)aniline
• Phenol, m-anilino-
• 3-(phenylamino)-pheno
• 3-(PHENYLAMINO)PHENOL
• m-(Phenylamino)phenol
• M-HYDROXYDIPHENYLAMINE
• Phenol, 3-(phenylamino)-
• AMINE,DIPHENYL,3-HYDROXY
• NDACNGSDAFKTGE-UHFFFAOYSA-N
• E39Q946GO3
• m-Oxydiphenylamin
• NSC56930
• 3-Anilinophenol #
• PubChem2062
• Phenol,3-(phenylamino)-
• DSSTox_CID_5431
• DSSTox
• MFCD00002262
• CS-0204734
• CCRIS 4658
• Tox21_200308
• AC-10894
• NS00010708
• CHEBI:188941
• SCHEMBL219995
• CHEMBL1523215
• NCGC00091603-02
• AS-58202
• A800348
• AKOS005216959
• AE-562/43459604
• W-108922
• NSC 56930
• A0476
• UNII-E39Q946GO3
• 101-18-8
• CAS-101-18-8
• SMR001224495
• NCGC00257862-01
• Q27276822
• MLS002152882
• NCGC00091603-01
• DTXSID1025431
• NSC-56930
• DTXCID605431
• I10244
• FT-0615840
• InChI=1/C12H11NO/c14-12-8-4-7-11(9-12)13-10-5-2-1-3-6-10/h1-9,13-14
• EINECS 202-923-6
• HMS3039G14
• ALBB-026232
• m-Hydroxydiphenylamine
• 3-(Phenylamino)phenol
• 3-HYDROXYPHENYLAMINE PHENYL
• 3-HYDROXY-N-PHENYLANILINE
• M-(PHENYLAMINO)PHENOL
• 3-Hydroxydiphenylamine
• M-ANILINOPHENOL
• +Expand

• MDL： MFCD00002262
• InChIKey： NDACNGSDAFKTGE-UHFFFAOYSA-N
• Inchi： 1S/C12H11NO/c14-12-8-4-7-11(9-12)13-10-5-2-1-3-6-10/h1-9,13-14H
• SMILES： OC1=CC=CC(=C1)NC1C=CC=CC=1
• BRN： 2092957

Computed Properties

• Exact Mass: 185.08400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 185.084064
• Heavy Atom Count: 14
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 32.299

Experimental Properties

• LogP: 3.20880
• PSA: 32.26000
• Refractive Index: 1.5300 (estimate)
• Water Partition Coefficient: <0.1 g/100 mL at 22.5 ºC
• Boiling Point: 340°C(lit.)
• Melting Point: 79.0 to 83.0 deg-C
• Flash Point: 340°C
• Color/Form: It is a reddish brown fused cast, and the refined product is orange.
• Solubility: Not determined
• Density: 1.0936 (rough estimate)

3-Hydroxydiphenylamine Security Information

• Symbol: GHS07
• Safety Term：6.1
• Safety Instruction： S26-S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xi
• Hazardous Material transportation number：2811
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
• PackingGroup：III
• Risk Phrases： R36/37/38
• TSCA：Yes
• HazardClass：6.1

3-Hydroxydiphenylamine Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides